Cas no 2580181-74-2 (2-amino-2-4-({(benzyloxy)carbonylamino}methyl)phenylacetic acid)

• Product Name: 2-amino-2-4-({(benzyloxy)carbonylamino}methyl)phenylacetic acid
• CAS No: 2580181-74-2
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 5660280
• PubChem ID: 165888704
• Update Time: 2025-05-19

2-amino-2-4-({(benzyloxy)carbonylamino}methyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2580181-74-2
• EN300-27723813
• 2-amino-2-[4-({[(benzyloxy)carbonyl]amino}methyl)phenyl]acetic acid
• 2-amino-2-4-({(benzyloxy)carbonylamino}methyl)phenylacetic acid

• Inchi： 1S/C17H18N2O4/c18-15(16(20)21)14-8-6-12(7-9-14)10-19-17(22)23-11-13-4-2-1-3-5-13/h1-9,15H,10-11,18H2,(H,19,22)(H,20,21)
• InChI Key： BHACMRAHMFEORK-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=CC=1)C(C(=O)O)N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 314.12665706g/mol
• Monoisotopic Mass: 314.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 102Ų

Additional information on 2-amino-2-4-({(benzyloxy)carbonylamino}methyl)phenylacetic acid

Comprehensive Guide to 2-amino-2-4-({(benzyloxy)carbonylamino}methyl)phenylacetic acid (CAS No. 2580181-74-2)

2-amino-2-4-({(benzyloxy)carbonylamino}methyl)phenylacetic acid (CAS No. 2580181-74-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a crucial role in the synthesis of peptide-based therapeutics and other advanced applications. Its benzyloxycarbonyl (Cbz) protecting group and amino acid backbone make it a versatile intermediate in organic synthesis.

The growing interest in peptide-based drugs and targeted therapies has propelled the demand for high-quality intermediates like 2-amino-2-4-({(benzyloxy)carbonylamino}methyl)phenylacetic acid. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Its CAS No. 2580181-74-2 is frequently searched in scientific databases, reflecting its importance in modern chemistry.

One of the key features of 2-amino-2-4-({(benzyloxy)carbonylamino}methyl)phenylacetic acid is its stability under various reaction conditions, making it suitable for solid-phase peptide synthesis (SPPS). The Cbz-protected amino group ensures selective deprotection, which is critical for constructing complex peptide chains. This property aligns with the current trend toward precision medicine and customized therapeutics, where controlled chemical reactions are paramount.

In addition to its pharmaceutical applications, 2-amino-2-4-({(benzyloxy)carbonylamino}methyl)phenylacetic acid is also studied for its potential in bioconjugation and material science. The compound’s ability to form stable amide bonds makes it valuable for creating functionalized polymers and biocompatible coatings. These applications are particularly relevant in the context of sustainable chemistry and green synthesis, which are hot topics in the scientific community.

The synthesis of 2-amino-2-4-({(benzyloxy)carbonylamino}methyl)phenylacetic acid typically involves multi-step organic reactions, including protection-deprotection strategies and carboxylic acid activation. Researchers often optimize these processes to improve yield and purity, addressing the increasing demand for high-purity intermediates in drug development. The compound’s CAS No. 2580181-74-2 is a key identifier in patent literature and regulatory submissions.

From a market perspective, the demand for 2-amino-2-4-({(benzyloxy)carbonylamino}methyl)phenylacetic acid is driven by the expanding biopharmaceutical industry and the rise of peptide therapeutics. Companies specializing in custom synthesis and contract research are actively stocking this compound to meet the needs of academic and industrial researchers. Its role in antibody-drug conjugates (ADCs) and targeted drug delivery systems further enhances its commercial value.

For researchers working with 2-amino-2-4-({(benzyloxy)carbonylamino}methyl)phenylacetic acid, proper handling and storage are essential to maintain its integrity. The compound should be stored in a cool, dry environment, protected from light and moisture. These precautions ensure its stability and suitability for long-term research projects.

In conclusion, 2-amino-2-4-({(benzyloxy)carbonylamino}methyl)phenylacetic acid (CAS No. 2580181-74-2) is a pivotal compound in modern chemistry, with applications spanning pharmaceuticals, biomaterials, and organic synthesis. Its unique properties and versatility make it a valuable asset for researchers and industries alike. As the field of peptide-based medicine continues to evolve, the significance of this compound is expected to grow, reinforcing its position as a key intermediate in scientific innovation.